(2E)-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-3-[3-(trifluoromethyl)phenyl]prop-2-en-1-one
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Description
(2E)-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-3-[3-(trifluoromethyl)phenyl]prop-2-en-1-one is a useful research compound. Its molecular formula is C20H14F3NOS and its molecular weight is 373.39. The purity is usually 95%.
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Scientific Research Applications
Drug Metabolism and Pharmacokinetics
Studies on similar compounds often focus on their metabolism and pharmacokinetics in humans and animals. For example, research on orexin receptor antagonists like SB-649868 demonstrates the importance of understanding how drugs are metabolized and excreted, which is crucial for developing safe and effective medications (Renzulli et al., 2011).
Toxicology and Safety Evaluation
Evaluating the toxicity and safety profile of chemical compounds is a critical aspect of pharmaceutical development. For instance, the study of environmental phenols and their potential effects on human health, including endocrine disruption, underscores the significance of assessing chemical safety (Shekhar et al., 2017).
Imaging Agents and Diagnostics
Research into imaging agents for diseases such as cancer often involves novel compounds that can target specific cellular or molecular markers. For example, the development and evaluation of radiotracers like 11C-CS1P1 for imaging inflammation in clinical populations highlight the role of chemical compounds in advancing diagnostic imaging (Brier et al., 2022).
Environmental Health Research
Investigations into the presence of chemical compounds in the environment, their sources, and potential health effects are crucial for public health. Studies on the detection of phenols in human samples and their implications for health illustrate the importance of monitoring environmental exposures (Mortensen et al., 2014).
Properties
IUPAC Name |
(E)-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-3-[3-(trifluoromethyl)phenyl]prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14F3NOS/c1-13-18(26-19(24-13)15-7-3-2-4-8-15)17(25)11-10-14-6-5-9-16(12-14)20(21,22)23/h2-12H,1H3/b11-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAPMDVKYUWDVQY-ZHACJKMWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC=CC=C2)C(=O)C=CC3=CC(=CC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(SC(=N1)C2=CC=CC=C2)C(=O)/C=C/C3=CC(=CC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14F3NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.